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Compound of Interest

Compound Name: C 1303

CAS No.: 128113-19-9

Cat. No.: B1217264

Get Quote

An In-depth Technical Guide to 2-Chlorophenylboronic Acid: Properties and Applications

This technical guide provides an in-depth overview of 2-Chlorophenylboronic acid, a vital

reagent in modern synthetic chemistry. Tailored for researchers, scientists, and professionals in

drug development, this document outlines the compound's core properties, its principal

application in carbon-carbon bond formation, and detailed experimental methodologies.

Chemical and Physical Properties
2-Chlorophenylboronic acid is a white, solid organic compound widely utilized as a synthetic

intermediate.[1] Its utility is primarily centered around the boronic acid functional group, which

enables its participation in palladium-catalyzed cross-coupling reactions.[1] The quantitative

properties of 2-Chlorophenylboronic acid are summarized in the table below for clear reference.
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Property Value Source

Molecular Formula C₆H₆BClO₂ [1][2][3][4]

Molecular Weight 156.37 g/mol [1][2][5]

CAS Number 3900-89-8 [1][2][3][4][5]

Appearance
White to Almost White

Powder/Crystal
[1][6]

Melting Point 92-102 °C [1][5]

Boiling Point 306.3 °C at 760 mmHg [1]

Density 1.32 g/cm³ [1]

Common Synonyms
(o-Chlorophenyl)boronic acid,

2-Chlorobenzeneboronic acid
[3][5][6]

Core Application: The Suzuki-Miyaura Cross-
Coupling Reaction
A primary application of 2-Chlorophenylboronic acid is in the Suzuki-Miyaura cross-coupling

reaction, a powerful method for synthesizing biaryl compounds and other conjugated systems.

[7] This reaction forms a carbon-carbon bond between the organoborane and an organic

halide, catalyzed by a palladium(0) complex.[7] The general mechanism involves a catalytic

cycle of three main steps: oxidative addition, transmetalation, and reductive elimination.[7][8]
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Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Experimental Protocols
The following section provides a detailed methodology for a representative Suzuki-Miyaura

coupling reaction using 2-Chlorophenylboronic acid and an aryl bromide.

Objective: To synthesize 2-chloro-1,1'-biphenyl via a palladium-catalyzed cross-coupling

reaction.

Materials:

2-Chlorophenylboronic acid

Bromobenzene

Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

Tri-tert-butylphosphine (P(t-Bu)₃) or similar phosphine ligand
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Potassium Phosphate (K₃PO₄) or Potassium Fluoride (KF)

Anhydrous 1,4-Dioxane or Toluene

Deionized Water

Ethyl acetate

Brine (saturated NaCl solution)

Anhydrous Magnesium Sulfate (MgSO₄)

Silica Gel for column chromatography

Equipment:

Schlenk tube or round-bottom flask with a reflux condenser

Magnetic stirrer and stir bar

Heating mantle or oil bath

Inert gas line (Nitrogen or Argon)

Standard laboratory glassware (syringes, separatory funnel, beakers, etc.)

Rotary evaporator

Thin-Layer Chromatography (TLC) apparatus

Column chromatography setup

Procedure:

Reaction Setup: To a dry Schlenk tube under an inert atmosphere (Argon or Nitrogen), add

2-Chlorophenylboronic acid (1.5 mmol), the aryl halide (e.g., bromobenzene, 1.0 mmol), a

base such as K₃PO₄ (2.0 mmol), the palladium precursor (e.g., Pd₂(dba)₃, 0.015 mmol, 1.5

mol%), and the phosphine ligand (e.g., P(t-Bu)₃, 0.03 mmol).
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Solvent Addition: Add anhydrous, degassed solvent (e.g., 1,4-dioxane, 3-5 mL) via syringe. If

a biphasic system is desired, a small amount of degassed water can be added.

Degassing: Subject the reaction mixture to a final degassing step by bubbling the inert gas

through the solution for 5-10 minutes.

Reaction: Heat the sealed reaction vessel to a temperature between 80-110 °C with vigorous

stirring. The optimal temperature and time depend on the specific substrates and catalyst

system used.[3]

Monitoring: Monitor the reaction's progress by periodically taking small aliquots and

analyzing them by TLC or GC-MS until the starting aryl halide is consumed.

Work-up: Upon completion, allow the mixture to cool to room temperature. Dilute the mixture

with ethyl acetate and filter it through a pad of celite or silica gel to remove the palladium

catalyst.

Extraction: Transfer the filtrate to a separatory funnel, wash with water and then with brine.

Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and

concentrate the solvent using a rotary evaporator.

Purification: Purify the crude product by flash column chromatography on silica gel to isolate

the desired biphenyl compound.
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Caption: General experimental workflow for a Suzuki-Miyaura coupling reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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